Cas no 1939277-76-5 (1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone)

• Product Name: 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone
• CAS No: 1939277-76-5
• MF: C₁₀H₅F₇O
• MW: 274.134927511215
• CID: 6780750
• Update Time: 2025-10-29

1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone

• Inchi： 1S/C10H5F7O/c1-4-2-3-5(11)6(7(4)12)8(18)9(13,14)10(15,16)17/h2-3H,1H3
• InChI Key： ABKJGKBJFXNOGS-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1F)C)F)(=O)C(F)(F)C(F)(F)F

Additional information on 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone

Introduction to 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone (CAS No. 1939277-76-5)

1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1939277-76-5, belongs to a class of molecules that exhibit remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms in its structure imparts distinct electronic and steric effects that influence its chemical behavior and biological activity.

The molecular structure of 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone consists of a phenyl ring substituted with fluorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and a pentafluoropropyl ketone moiety. This arrangement creates a molecule with high lipophilicity and potential for interactions with biological targets. The fluorine atoms contribute to the compound's metabolic stability, which is a critical factor in drug design aimed at improving bioavailability and reducing degradation.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone has been studied as a key intermediate in the synthesis of various pharmacologically active agents. Its incorporation into drug candidates has shown promise in enhancing binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways.

One of the most compelling aspects of 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone is its role in the development of novel agrochemicals. Fluorinated compounds often exhibit enhanced pesticidal and herbicidal activity due to their improved bioavailability and resistance to degradation. Researchers have utilized this compound as a building block for designing molecules that target specific pests while minimizing environmental impact. The structural features of 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone allow for fine-tuning of its biological activity by modifying substituents or exploring different reaction pathways.

The synthesis of 1-(2,6-Difluoro-3-methylphenyl)-2,2,3,3,3-pentafluoro-1-propanone involves multi-step organic transformations that highlight the versatility of fluorinated chemistry. Key steps typically include fluorination reactions using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride), followed by condensation or coupling reactions to introduce the desired functional groups. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(2,6-Difluoro-3-methylphenyl)-2,2,3，*，*，*trifluoro*，*propanone's properties. Molecular modeling studies have revealed insights into its interactions with biological targets at the atomic level. These simulations have guided the design of more effective derivatives by predicting how structural modifications will affect binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The pharmacological potential of 1-(2，*，*，*6-Difluoro-*，*，*methylphenyl-*，*，*}-` `*,*,*,*,*,` `propanone has been explored in several preclinical studies. Researchers have synthesized analogs of this compound and evaluated their efficacy in models of inflammation、cancer、and infectious diseases。Some derivatives have demonstrated significant therapeutic effects without notable side effects。These findings underscore the importance of CAS No. 19` `39` `277` `-` `76` `-` `5 as a scaffold for developing novel therapeutics。

The agrochemical applications of this compound are equally promising。Fluorinated agrochemicals often exhibit longer persistence in biological systems，which can lead to more effective pest control。Studies have shown that certain derivatives of ` `*,*,*,*,*,`, ``,,,,,,,,,,,) can inhibit the growth of resistant weeds while maintaining low toxicity to non-target organisms。This balance between efficacy and environmental safety is crucial for sustainable agriculture。

The industrial production of ` `*,*,*,*,*,`, ) requires careful optimization to ensure cost-effectiveness and scalability。Process chemists are continually refining synthetic routes to minimize waste、reduce reaction times、and improve yields。Green chemistry principles are being increasingly adopted，with an emphasis on using sustainable solvents、reagents、and catalysts。

The future prospects for CAS No.` `19` `39` `277` `-` `76` `-` `5 are bright，with ongoing research aimed at uncovering new applications and expanding its utility in pharmaceuticals、agrochemicals、and materials science。As our understanding of fluorinated chemistry evolves，so too will the possibilities for innovation based on this versatile compound。